Cas no 7298-94-4 (a-Nicotinamide Mononucleotide)

• Product Name: a-Nicotinamide Mononucleotide
• CAS No: 7298-94-4
• MF: C₁₁H₁₅N₂O₈P
• MW: 334.2192
• CID: 977709
• Update Time: 2023-11-22

a-Nicotinamide Mononucleotide Chemical and Physical Properties

Names and Identifiers

• alpha-nicotinamide mononucleotide
• NICOTINAMIDE MONONUCLEOTIDE
• ((2R,3S,4R,5S)-5-(3-carbamoylpyridinium-1-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogen phosphate
• CID 90476334
• a-Nicotinamide Mononucleotide

• Inchi： 1S/C11H15N2O8P/c12-10(16)6-2-1-3-13(4-6)11-9(15)8(14)7(21-11)5-20-22(17,18)19/h1-4,7-9,11,14-15H,5H2,(H3-,12,16,17,18,19)/t7-,8-,9-,11+/m1/s1
• InChI Key： DAYLJWODMCOQEW-CDLYGTGVSA-N
• SMILES： P(=O)([O-])(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@@]([H])([N+]2=C([H])C([H])=C([H])C(C(N([H])[H])=O)=C2[H])O1)O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 455
• Topological Polar Surface Area: 166

a-Nicotinamide Mononucleotide Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyridine nucleotides Nicotinamide nucleotides